Cas no 2229633-40-1 (3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-amine)

• Product Name: 3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-amine
• CAS No: 2229633-40-1
• MF: C₁₁H₁₁F₂N₃O
• MW: 239.221349000931
• CID: 6157574
• PubChem ID: 165681788
• Update Time: 2025-11-01

3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-amine
• EN300-1733839
• 3-[2-(dimethylamino)-3,4-difluorophenyl]-1,2-oxazol-5-amine
• 2229633-40-1

• Inchi： 1S/C11H11F2N3O/c1-16(2)11-6(3-4-7(12)10(11)13)8-5-9(14)17-15-8/h3-5H,14H2,1-2H3
• InChI Key： QEDKQXZEODFBRE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C2C=C(N)ON=2)=C1N(C)C)F

Computed Properties

• Exact Mass: 239.08701831g/mol
• Monoisotopic Mass: 239.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.3Ų

Additional information on 3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-amine

Introduction to Compound with CAS No. 2229633-40-1 and Product Name: 3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-amine

The compound identified by the CAS number 2229633-40-1 and the product name 3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a dimethylamino group and difluorophenyl moiety within an oxazole scaffold, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their role in drug discovery and medicinal chemistry. The oxazole ring is a prominent structural motif found in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The introduction of fluorine atoms into the aromatic ring system enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further investigation.

The dimethylamino substituent at the 2-position of the oxazole ring plays a crucial role in modulating the electronic properties of the molecule. This group not only influences the reactivity of the compound but also contributes to its solubility and bioavailability. The combination of these structural elements makes 3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-amine a promising candidate for exploring new pharmacological pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of fluorine atoms can lead to improved pharmacokinetic profiles, including enhanced lipophilicity and reduced susceptibility to enzymatic degradation. These properties are particularly valuable in the development of small-molecule drugs that require efficient delivery to target tissues. The compound in question exhibits these desirable characteristics, making it a subject of intense research interest.

One of the most compelling aspects of this compound is its potential application in oncology research. Oxazole derivatives have shown promise as inhibitors of various kinases and other enzymes involved in cancer progression. The specific arrangement of substituents in 3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-amine may confer selectivity for certain targets, thereby minimizing off-target effects. Preliminary computational studies suggest that this molecule can interact with key residues in protein binding pockets, potentially leading to potent inhibitory activity.

Furthermore, the compound's structure suggests potential applications beyond oncology. The dimethylamino group can serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets. This versatility allows for the design of molecules with tailored binding properties. Additionally, the difluorophenyl moiety can enhance metabolic stability by preventing unwanted side reactions. These features make 3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-amine a versatile scaffold for further derivatization and optimization.

In vitro studies have begun to elucidate the biological activity of this compound. Initial assays have shown promising results in terms of cytotoxicity against several cancer cell lines. The mechanism of action appears to involve interference with critical signaling pathways involved in cell proliferation and survival. These findings are supported by molecular docking simulations that predict favorable interactions between the compound and relevant protein targets.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions at the fluorinated aromatic ring and condensation reactions to form the oxazole core. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent biological evaluation.

As research progresses, further optimization efforts will focus on enhancing potency while minimizing toxicity. Structural modifications such as changes to the substitution pattern on the oxazole ring or introduction of additional functional groups will be explored. These modifications aim to improve pharmacokinetic properties while maintaining or enhancing biological activity.

The development of novel pharmaceutical agents relies heavily on collaboration between chemists, biologists, and pharmacologists. The compound 3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-amine, with its unique structural features and promising biological profile, exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery.

In conclusion, CAS No. 2229633-40-1 represents a significant advancement in pharmaceutical chemistry with its product name 3-2-(dimethylamino)-3,4-difluorophenyl-1,2-oxazol-5-am ine . Its structural features and preliminary biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.